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Compound of Interest

Compound Name: Hept-6-ynoxybenzene
Cat. No.: B13902654
Get Quote
\ J

To design an effective disposal strategy, we must first understand the molecule's physical
parameters. The following table summarizes the key operational metrics extrapolated from
standard terminal alkyne and aromatic ether safety profiles.
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Property

Operational Value /| Hazard

Causality & Safety
Implication

Chemical Structure

Terminal Alkyne + Aromatic
Ether

Dual risk: Metal acetylide
formation & peroxide

generation.

Flammability

Highly Flammable

Vapors can form explosive
mixtures with air,; mandates

fume hood use.

Reactivity (Alkyne)

Acidic proton

Deprotonates in strong bases
or heavy metals (Cu, Ag) to

form shock-sensitive salts.

Prolonged storage in air/light

Reactivity (Ether) Susceptible to auto-oxidation leads to explosive organic
peroxides.
_ _ o Requires strict PPE (nitrile
o Skin/Eye lIrritant, Aspiration
Toxicity gloves, splash goggles, flame-

Hazard

retardant coat),.

Mechanistic Safety Insights: The "Why" Behind the

Protocol

True laboratory safety stems from understanding chemical causality, not just following rules.

Hept-6-ynoxybenzene requires targeted interventions based on its specific functional groups:

o The Terminal Alkyne Hazard: Terminal alkynes possess an acidic proton that can be

deprotonated to form highly reactive and potentially explosive acetylide anions, especially in

the presence of strong bases or certain metal salts (e.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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